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Compound of Interest

Compound Name: (R)-UT-155

Cat. No.: B610603

This guide provides researchers, scientists, and drug development professionals with essential
information regarding the stability and storage of (R)-UT-155, a selective androgen receptor
degrader (SARD).

Frequently Asked Questions (FAQS)

Q1: How should | store the solid (powder) form of (R)-UT-1557

For optimal stability, the solid form of (R)-UT-155 should be stored under specific conditions
depending on the intended duration of storage. It is recommended to keep the compound in a
dry and dark environment.[1][2] While the product is stable enough for several weeks during
standard shipping at ambient temperatures, adherence to the following long-term storage
recommendations is crucial for maintaining its integrity.[1][2]

Q2: I've prepared a stock solution of (R)-UT-155 in DMSO. What is the best way to store it?

Stock solutions of (R)-UT-155 in DMSO should be aliquoted to avoid repeated freeze-thaw
cycles, which can compromise the compound's stability.[3] For storage, freezing is required.
The specific temperature and duration will affect the shelf-life of the solution.

Q3: My (R)-UT-155 solution precipitated when | diluted my DMSO stock with an aqueous
buffer. Is this normal?
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Yes, this is a common issue. (R)-UT-155 is practically insoluble in water.[4] When a
concentrated DMSO stock solution is diluted into an aqueous buffer, the compound may
precipitate out of the solution due to its low agueous solubility. To mitigate this, using co-
solvents or preparing a suspension for in vivo studies is often necessary.[3][5] For cellular
assays, ensure the final DMSO concentration is low and compatible with your experimental
system.

Q4: Why is my (R)-UT-155 not dissolving well in DMSO?

Difficulty in dissolving (R)-UT-155 in DMSO could be due to the hygroscopic nature of the
solvent; DMSO can absorb moisture from the air, which significantly reduces the solubility of
the compound.[5][6] It is highly recommended to use newly opened, anhydrous-grade DMSO.
[5][6] If dissolution is still slow, sonication or gentle warming can be applied to facilitate the
process.[3][4]

Q5: How long are aqueous working solutions of (R)-UT-155 stable?

Due to the potential for degradation and precipitation in aqueous environments, it is strongly
recommended that working solutions for in vivo or in vitro experiments be prepared freshly and
used on the same day.[3][5]

Data Presentation: Storage Condition Summary

The following tables summarize the recommended storage conditions for (R)-UT-155 in both
solid and solution forms based on vendor datasheets.

Table 1: Storage of Solid (R)-UT-155

Storage Duration Temperature Conditions
Short-term (days to weeks) 0-4°C Dry and dark[1][2]
Long-term (months to years) -20°C Dry and dark[1][2]

Table 2: Storage of (R)-UT-155 Stock Solutions (in DMSO)
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Storage Temperature Recommended Duration Key Considerations

Aliquot to avoid freeze-thaw
-20°C Up to 1 month[3][5]

cycles

Preferred for longer-term
-80°C Up to 6 months[3][5]

storage

Troubleshooting Guide

This section provides a logical workflow to diagnose and resolve common issues encountered
with (R)-UT-155.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.medchemexpress.com/_R_-UT-155.html?locale=ko-KR
https://www.medchemexpress.com/_R_-UT-155.html
https://www.medchemexpress.com/_R_-UT-155.html?locale=ko-KR
https://www.medchemexpress.com/_R_-UT-155.html
https://www.benchchem.com/product/b610603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Start: Issue with (R)-UT-155

Dissolution

Poor Dissolution Precipitation in Aqueous Buffer

nactivity \

This is expected due to low aqueous solubility.

[o] Yes

Consult formulation protocols.

Loss of Activity

Consider using co-solvents (e.g., PEG300, Tween-80).

Solid olution

Improper Solid Storage Improper Solution Storage

Store powder at -20°C, Store aliquots at -80°C.

dry and dark. Avoid freeze-thaw cycles.
Order new compound if necessary. Prepare fresh working solutions daily.
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Stock Solution Workflow

Weigh (R)-UT-155 Powder

:

Add Anhydrous DMSO

:

Vortex / Sonicate to Dissolve

:

Aliquot into Tubes

:

Store at -80°C
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Mechanism of Action of (R)-UT-155
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: (R)-UT-155 Stability and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610603#common-issues-with-r-ut-155-stability-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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